Cas no 2413877-90-2 (tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate
• CAS No: 2413877-90-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5674793
• PubChem ID: 165769217
• Update Time: 2025-06-11

tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413877-90-2
• EN300-26664911
• tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13(4)8-6-5-7-9(14)12-8/h5-7H,1-4H3,(H,12,14)
• InChI Key： LBZFNXLVBVJJTM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC=CC(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate

Research Brief on tert-Butyl N-(6-Hydroxypyridin-2-yl)-N-methylcarbamate (CAS: 2413877-90-2)

The compound tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate (CAS: 2413877-90-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and hydroxypyridine moieties, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, highlighting its role in modulating key biological pathways.

One of the primary research focuses involving tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate has been its utility in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for efficient derivatization to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which showed promising results in preclinical models of myeloproliferative disorders. The study emphasized the compound's role in improving pharmacokinetic properties, such as metabolic stability and oral bioavailability.

In addition to its applications in kinase inhibitor development, recent research has investigated the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. A 2024 paper in ACS Chemical Biology reported the successful incorporation of tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate into a PROTAC targeting BRD4, a protein implicated in cancer. The study highlighted the compound's ability to serve as a linker, facilitating optimal spatial orientation between the E3 ligase binder and the target protein.

Another area of interest is the compound's role in the synthesis of covalent inhibitors. Covalent inhibitors form irreversible bonds with their target proteins, offering prolonged pharmacological effects. A recent study in Bioorganic & Medicinal Chemistry Letters explored the use of tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate in the design of covalent EGFR inhibitors, which are relevant for treating non-small cell lung cancer. The researchers noted that the hydroxypyridine moiety could be functionalized to introduce electrophilic warheads, enabling covalent binding to cysteine residues in the target protein.

Beyond its therapeutic applications, the compound has also been studied for its chemical properties and reactivity. A 2023 publication in Organic Process Research & Development detailed an optimized synthetic route for tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate, emphasizing scalability and cost-effectiveness. The study reported a high-yield, one-pot synthesis method that reduces the need for hazardous reagents, aligning with green chemistry principles. This advancement is particularly relevant for industrial-scale production, where efficiency and safety are paramount.

In conclusion, tert-butyl N-(6-hydroxypyridin-2-yl)-N-methylcarbamate (CAS: 2413877-90-2) represents a valuable tool in modern drug discovery and chemical biology. Its versatility as an intermediate, combined with its potential in kinase inhibitors, PROTACs, and covalent inhibitors, underscores its importance in pharmaceutical research. Ongoing studies continue to explore new applications and synthetic methodologies, further solidifying its role in advancing therapeutic innovation. Future research directions may include its use in targeted protein degradation and the development of next-generation small-molecule therapeutics.